Cas no 17301-23-4 (Undecane, 2,6-dimethyl-)

• Product Name: Undecane, 2,6-dimethyl-
• CAS No: 17301-23-4
• MF: C₁₃H₂₈
• MW: 184.361424446106
• CID: 211075
• PubChem ID: 28453
• Update Time: 2025-06-08

Undecane, 2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Undecane, 2,6-dimethyl-
• 2,6-Dimethylundecane
• 2,5-DIMETHYL-1-PROPYL-1H-PYRROLE-3-CARBALDEHYDE
• 2,6-dimethyl-undecane
• 2,6-Dimethylundecane1000µg
• 2.6-Dimethyl-undecan
• 6,10-Dimethylundecan
• OR2377
• Undecane,2,6-dimethyl
• 2,6-Dimethylundecene
• 2,6-Dimethtyl-undecane
• FT-0694465
• 69DSN599IC
• DTXSID2058623
• NS00096324
• UNII-69DSN599IC
• 2,6-Dimethylundecan
• MFUPKUZLTKVMFM-UHFFFAOYSA-N
• 17301-23-4
• Q27264341

• Inchi： 1S/C13H28/c1-5-6-7-10-13(4)11-8-9-12(2)3/h12-13H,5-11H2,1-4H3
• InChI Key： MFUPKUZLTKVMFM-UHFFFAOYSA-N
• SMILES： C(C)(CCCCC)CCCC(C)C

Computed Properties

• Exact Mass: 184.21900
• Monoisotopic Mass: 184.219100893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 94.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 5.02910

Undecane, 2,6-dimethyl- Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Branched alkanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes Branched alkanes

Additional information on Undecane, 2,6-dimethyl-

2,6-Dimethylundecane (CAS No. 17301-23-4): An Overview of Its Properties, Applications, and Recent Research

2,6-Dimethylundecane (CAS No. 17301-23-4) is a branched-chain alkane with the molecular formula C₁₃H₂₈. This compound is characterized by its two methyl groups at the 2nd and 6th positions on the undecane backbone. The unique structure of 2,6-dimethylundecane imparts specific physical and chemical properties that make it a valuable compound in various industrial and research applications.

Physical Properties: 2,6-Dimethylundecane is a colorless liquid with a mild hydrocarbon odor. It has a boiling point of approximately 245°C and a melting point of -58°C. The compound is insoluble in water but readily soluble in organic solvents such as ethanol, acetone, and hexane. Its density is around 0.75 g/cm³ at room temperature. These physical properties make it suitable for use in solvents, lubricants, and as a component in fuel blends.

Chemical Properties: As an alkane, 2,6-dimethylundecane is relatively stable under normal conditions and does not readily undergo reactions. However, it can participate in typical alkane reactions such as combustion, halogenation, and cracking under specific conditions. The presence of the two methyl groups at the 2nd and 6th positions can influence its reactivity in certain chemical processes, making it an interesting compound for synthetic chemistry and catalysis studies.

Synthesis: 2,6-Dimethylundecane can be synthesized through various methods. One common approach involves the alkylation of undecane with methyl groups using a strong acid catalyst such as sulfuric acid or aluminum chloride. Another method involves the coupling of smaller alkyl chains using transition metal catalysts in cross-coupling reactions. These synthetic routes are well-documented in the literature and continue to be refined for improved yield and selectivity.

Applications: The unique properties of 2,6-dimethylundecane make it useful in several applications. In the petrochemical industry, it serves as a component in fuel blends due to its high octane number and low volatility. In lubricants, its low pour point and high viscosity index contribute to improved performance at extreme temperatures. Additionally, 2,6-dimethylundecane is used as a solvent in various industrial processes and as a reference compound in analytical chemistry.

Recent Research: Recent studies have explored the potential of 2,6-dimethylundecane in new applications and areas of research. For instance, researchers at the University of California have investigated its use as a model compound for studying the behavior of branched alkanes in fuel combustion processes. Their findings suggest that 2,6-dimethylundecane exhibits unique combustion characteristics that could lead to more efficient and cleaner-burning fuels.

In another study published in the Journal of Catalysis, scientists from the Max Planck Institute examined the catalytic cracking of 2,6-dimethylundecane. They found that specific zeolite catalysts could selectively convert this compound into valuable olefins and aromatics with high yields. This research has significant implications for improving the efficiency of petrochemical processes.

Beyond its industrial applications, 2,6-dimethylundecane has also been studied for its potential use in biotechnology. Researchers at Harvard University have explored its role as a solvent for extracting bioactive compounds from plant materials. Their results indicate that 2,6-dimethylundecane-based extraction methods can yield higher concentrations of desired compounds compared to traditional solvents.

Safety Considerations: While 2,6-dimethylundecane strong > is generally considered safe when handled properly, it is important to follow standard safety protocols for handling hydrocarbons. This includes using appropriate personal protective equipment (PPE), ensuring proper ventilation in work areas, and storing the compound away from heat sources and incompatible materials.

Sustainability: strong > In recent years, there has been increasing focus on developing sustainable methods for producing hydrocarbons like < strong > 2 , 6 - dimethylundecane strong > . Researchers are exploring alternative feedstocks such as biomass and renewable resources to reduce dependence on fossil fuels . For example , a study published in Green Chemistry demonstrated that bio-based precursors could be effectively converted into branched alkanes using advanced catalytic processes . This approach not only reduces environmental impact but also offers economic benefits by utilizing abundant renewable resources . p > article > response >